Cas no 749252-03-7 (Ethyne, 1,1'-sulfonylbis-)

• Product Name: Ethyne, 1,1'-sulfonylbis-
• CAS No: 749252-03-7
• MF: C₄H₂O₂S
• MW: 114.122479915619
• CID: 4170039
• Update Time: 2025-07-09

Ethyne, 1,1'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

• Ethyne, 1,1'-sulfonylbis-

• Inchi： 1S/C4H2O2S/c1-3-7(5,6)4-2/h1-2H
• InChI Key： DUNBASUEZVPGMX-UHFFFAOYSA-N
• SMILES： S(C#C)(C#C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Ethyne, 1,1'-sulfonylbis-

Ethyne, 1,1'-sulfonylbis- (CAS No 749252-03-7): A Comprehensive Overview

Ethyne, 1,1'-sulfonylbis-, also known by its CAS registry number 749252-03-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which consists of two ethyne (acetylene) groups connected by a sulfonyl bridge. The sulfonyl group (-SO₂-) plays a crucial role in determining the compound's chemical properties and reactivity.

The synthesis of Ethyne, 1,1'-sulfonylbis has been extensively studied in recent years. Researchers have developed various methods to synthesize this compound, including the use of sulfur-based reagents and transition metal catalysts. One notable approach involves the reaction of a sulfonyl chloride with an alkyne in the presence of a base, leading to the formation of the desired product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The chemical properties of Ethyne, 1,1'-sulfonylbis are influenced by its electronic structure and steric effects. The ethyne groups are highly unsaturated and can undergo various types of addition reactions. The sulfonyl group introduces electron-withdrawing effects, which enhance the electrophilicity of the adjacent carbon atoms. This makes the compound highly reactive towards nucleophiles and can be used as an intermediate in the synthesis of more complex molecules.

Recent studies have explored the application of Ethyne, 1,1'-sulfonylbis in materials science, particularly in the development of novel polymers and coatings. The compound's ability to form stable covalent bonds with other organic molecules makes it a valuable building block for constructing advanced materials with tailored properties. For instance, researchers have successfully incorporated this compound into polymeric matrices to enhance their mechanical strength and thermal stability.

In addition to its role in materials science, Ethyne, 1,1'-sulfonylbis has shown potential in catalysis. The sulfonyl group can act as a Lewis acid catalyst in certain reactions, facilitating the formation of carbon-carbon bonds. This property has been exploited in asymmetric catalysis and enantioselective synthesis, where precise control over stereochemistry is essential.

The environmental impact and safety profile of Ethyne, 1,1'-sulfonylbis have also been investigated. Studies indicate that the compound is relatively stable under normal conditions but can degrade under specific environmental conditions such as high temperatures or prolonged exposure to light. Efforts are ongoing to develop eco-friendly synthesis methods and recycling strategies for this compound.

In conclusion, Ethyne, 1,1'-sulfonylbis (CAS No 749252-03-7) is a versatile compound with a wide range of applications across different fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and catalytic systems. As research continues to uncover new properties and applications for this compound